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Compound of Interest

Compound Name: 2-Chloro-6-phenoxybenzonitrile
CAS No.: 91692-70-5
Cat. No.: B3031994
Get Quote
. J

Technical Safety Protocol: 2-Chloro-6-phenoxybenzonitrile Handling

CAS: 91692-70-5 | Formula: C13HsCINO | M.W.: 229.66 g/mol [1][2]

Executive Summary & Compound Profile

This technical guide establishes the safe handling protocols for 2-Chloro-6-
phenoxybenzonitrile, a functionalized aryl nitrile intermediate often utilized in the synthesis of
agrochemicals and pharmaceutical scaffolds.[1][2] Unlike standard laboratory reagents, this
compound presents a dual-hazard profile: acute toxicity associated with the benzonitrile
pharmacophore and irritation potential from the halogenated aromatic system.[1][2]

Critical Safety Axiom: While aryl nitriles are kinetically more stable than their aliphatic
counterparts, they must be treated as potential cyanide generators under thermal stress or
metabolic processing.[1] All handling protocols below are designed to mitigate this specific
"worst-case" risk.

Physical & Chemical Properties (Predicted/Analogous)
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Property

Value | Description

Causality for Handling

Physical State

Solid (Crystalline Powder)

Requires anti-static weighing

to prevent aerosolization.[1][2]

> 50°C (Predicted based on

Store in a cool, dry place to

Melting Point prevent caking or partial

analogs) )

fusion.[1][2]

Low in water; Soluble in Spill Cleanup: Do not use
Solubility organic solvents (DMSO, water alone; use organic

DCM) solvent-dampened pads.[1][2]

Stable under normal Incompatibility: Keep away
Reactivity conditions. Hydrolyzes in from strong oxidizers and acids

strong acid/base.[1][2]

(risk of HCN release).[1][3]

Hazard Identification & Risk Assessment

Based on GHS Classification of structural analogs (e.g., 2-Chloro-6-fluorobenzonitrile).[1][2]

Signal Word:WARNING
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Hazard Class H-Code

Hazard Statement

Mechanism of
Action

Acute Toxicity H302 + H312 + H332

Harmful if swallowed,
in contact with skin, or
inhaled.[2][4]

Systemic absorption
may interfere with
cellular respiration
(cytochrome oxidase
inhibition).[1]

Causes skin irritation /

Electrophilic attack on

mucosal membranes;

Skin/Eye Irritant H315/H319 Causes serious eye S
o mechanical irritation
irritation.[1][4][5] )

from particulates.[1][2]
] Inhalation of dust
May cause respiratory _ _
T triggers inflammatory
STOT - SE H335 irritation.[1][2][4][5][6]

[7]

response in the upper

respiratory tract.[1][2]

Engineering Controls: Hierarchy of Defense

The primary defense against 2-Chloro-6-phenoxybenzonitrile is containment.[1][2] Reliance

solely on PPE is a critical failure mode in drug development environments.[1][2]

Handling Decision Logic

The following decision tree dictates the required engineering controls based on the quantity

and state of the material.
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Start: Assess Operation

Physical State?

Solid/Powder\Liquid/Solvated

Quantity > 1 gram? In Solution?

No (< 1g) (All Quantities

Glove Box / Isolator Standard Fume Hood

(Negative Pressure) (Face Velocity: 100 fpm)

Prohibited

Benchtop NOT Permitted

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix

Rationale: Aryl nitriles can penetrate standard latex.[1][2] The protocols below prioritize

permeation resistance.
+ Hand Protection:
o Standard Handling: Double-gloving with Nitrile (minimum 5 mil).[1][2]

= Why? Nitrile offers excellent splash protection against the organic solvents (e.g., DCM,
DMSO) likely used to dissolve the compound.[2]

o Immersion/Spill:Silver Shield / Laminate gloves.[1]
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» Why? Extended contact requires a barrier against both the carrier solvent and the nitrile
moiety.[1][2]

o Respiratory Protection:

o If working outside a fume hood (Emergency only): Full-face respirator with P100 (HEPA) +
Organic Vapor (OV) cartridges.[1][2]

o Why? P100 stops the dust; OV captures any potential volatile hydrolysis products.[1][2]
e Eye/Body:

o Chemical Safety Goggles (indirect venting) are mandatory.[1][2] Safety glasses are
insufficient due to the risk of airborne dust entering from the side.[1][2]

Emergency Response Protocols
A. Spill Decontamination Workflow

Objective: Remove the hazard without generating dust or allowing drain entry.[1][2][6][7]

1. Alert & Evacuate 2. Don PPE 3. Wet Method 4. Collect 5. Final Wash
(15ft radius) (Goggles, Nitrile x2, N95) Cover with solvent-damp pad Scoop into HazWaste Soap/Water (pH neutral)

Click to download full resolution via product page

B. Fire Fighting Measures

o Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.[1][2]
e DO NOT USE: High-volume water jet.

o Causality: Water jets can disperse the toxic dust.[1][2] Furthermore, thermal hydrolysis in
the presence of water may accelerate the release of Hydrogen Cyanide (HCN) or HCI gas.

[2]

o Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen chloride (HCI),
Hydrogen cyanide (HCN).[1]
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C. First Aid (Cyanide Awareness)

While 2-Chloro-6-phenoxybenzonitrile is an aryl nitrile and releases cyanide less readily than
aliphatic nitriles, medical personnel must be informed of the potential for cyanide toxicity.[1][2]

« Inhalation: Remove to fresh air. Oxygen is the primary treatment.[1][2]

o Skin: Wash with soap and water for 15 minutes.[1][2] Discard contaminated leather (it
absorbs the chemical).[1][2]

 Ingestion:Do not induce vomiting. If conscious, rinse mouth. Transport to ER immediately
with the SDS.[1]

Storage & Stability
o Conditions: Store in a tightly closed container in a dry, well-ventilated area.

o Temperature: Ambient (15-25°C) is generally sufficient, but cool storage (2—8°C) is preferred
for long-term reference standard stability.[1][2]

e Incompatibilities:
o Strong Oxidizing Agents: Fire risk.[1][5][8]

o Strong Acids/Bases: Can hydrolyze the nitrile group to an amide/acid, potentially releasing
ammonia or hazardous fumes.[1]

Disposal Considerations

» Protocol: Dissolve in a combustible solvent (if not already liquid) and burn in a chemical
incinerator equipped with an afterburner and scrubber.[1]

o Why Scrubber? Incineration will generate HCI and NOx; the scrubber is legally required to
neutralize these acid gases before release.[1]

» Prohibition: Never dispose of nitrile compounds down the drain; they can disrupt microbial
action in water treatment plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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